Cas no 62499-09-6 (Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester)

Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester structure
62499-09-6 structure
Product Name:Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester
CAS No:62499-09-6
MF:C13H16O4
MW:236.263744354248
CID:442606
PubChem ID:15024694
Update Time:2025-04-19

Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dihydroxy-3-(3-methyl-2-butenyl)-, methyl ester
    • methyl 2,4-dihydroxy-3-(3-methylbut-2-enyl)benzoate
    • Methyl 2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)benzoate
    • DTXSID90567112
    • 62499-09-6
    • Inchi: 1S/C13H16O4/c1-8(2)4-5-9-11(14)7-6-10(12(9)15)13(16)17-3/h4,6-7,14-15H,5H2,1-3H3
    • InChI Key: NJAZQYZMOBWGBH-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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